Cas no 1261779-30-9 (3-Chloro-3'-methoxy-4'-(trifluoromethyl)propiophenone)

• Product Name: 3-Chloro-3'-methoxy-4'-(trifluoromethyl)propiophenone
• CAS No: 1261779-30-9
• MF: C₁₁H₁₀ClF₃O₂
• MW: 266.644113063812
• CID: 4984686
• Update Time: 2025-05-23

3-Chloro-3'-methoxy-4'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-3'-methoxy-4'-(trifluoromethyl)propiophenone

• Inchi： 1S/C11H10ClF3O2/c1-17-10-6-7(9(16)4-5-12)2-3-8(10)11(13,14)15/h2-3,6H,4-5H2,1H3
• InChI Key： IDOMODDJSIYRKH-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(C(F)(F)F)=C(C=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Additional information on 3-Chloro-3'-methoxy-4'-(trifluoromethyl)propiophenone

Research Update on 3-Chloro-3'-methoxy-4'-(trifluoromethyl)propiophenone (CAS: 1261779-30-9) in Chemical Biology and Pharmaceutical Applications

The compound 3-Chloro-3'-methoxy-4'-(trifluoromethyl)propiophenone (CAS: 1261779-30-9) has recently emerged as a significant intermediate in pharmaceutical synthesis and chemical biology research. This trifluoromethyl-containing aromatic ketone derivative has attracted considerable attention due to its unique structural features that enable diverse applications in drug discovery and medicinal chemistry. Recent studies have particularly focused on its role as a key building block for the synthesis of biologically active molecules targeting various disease pathways.

Structural analysis reveals that the presence of both chloro and methoxy substituents at the 3- and 3'-positions respectively, combined with the electron-withdrawing trifluoromethyl group at the 4'-position, creates a distinctive electronic profile that influences its reactivity in synthetic transformations. This molecular architecture makes it particularly valuable for constructing complex pharmacophores through various coupling reactions, as demonstrated in several recent synthetic methodologies published in 2023-2024.

In pharmacological applications, researchers have utilized 1261779-30-9 as a precursor for developing novel kinase inhibitors, with particular emphasis on its incorporation into selective JAK and BTK inhibitor scaffolds. A 2024 study published in the Journal of Medicinal Chemistry demonstrated its effective use in constructing potent dual JAK2/FLT3 inhibitors showing promising activity against myeloproliferative disorders. The trifluoromethyl group was found to significantly enhance both binding affinity and metabolic stability of the resulting compounds.

Recent synthetic innovations have expanded the utility of this compound beyond traditional pharmaceutical applications. A breakthrough reported in ACS Chemical Biology (2023) detailed its use in developing photoaffinity probes for chemical proteomics studies. The researchers capitalized on the ketone functionality to introduce photoreactive groups, enabling target identification for several poorly characterized bioactive molecules. This application highlights the growing importance of 1261779-30-9 in chemical biology tool development.

From a safety and handling perspective, updated material safety data from 2024 indicate that while 3-Chloro-3'-methoxy-4'-(trifluoromethyl)propiophenone requires standard precautions for aromatic ketones, its stability profile has been improved through optimized synthetic and purification protocols. Current industrial-scale production methods have achieved >98% purity with reduced environmental impact, addressing previous concerns about waste generation in its synthesis.

Looking forward, the compound's versatility suggests continued importance in drug discovery pipelines. Several patent applications filed in early 2024 disclose novel derivatives of 1261779-30-9 as potential treatments for inflammatory and oncological indications. The unique combination of its substitution pattern and the trifluoromethyl group's properties continue to make it a valuable scaffold for addressing challenges in drug solubility, permeability, and target engagement.